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Compound of Interest

Compound Name: L-Norleucine-d9

Cat. No.: B12412431

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Norleucine-d9 is the deuterium-labeled form of L-Norleucine, a non-proteinogenic amino
acid and an isomer of leucine. Due to its isotopic labeling, L-Norleucine-d9 serves as a
valuable internal standard in quantitative mass spectrometry-based applications, such as liquid
chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry
(GC-MS), for metabolomics and pharmacokinetic studies.[1] Its structural similarity to
methionine also allows it to be used as a probe to study protein structure and function.[2][3]
Proper preparation of stock solutions is the first critical step to ensure the accuracy and
reproducibility of experimental results. This document provides a detailed protocol for the
preparation and storage of L-Norleucine-d9 stock solutions.

Physicochemical Properties and Storage

A summary of the key properties of L-Norleucine-d9 is presented below. This data is essential
for accurate stock solution preparation and proper handling.
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Property

Data

Reference(s)

Synonyms

(S)-2-Aminohexanoic acid-d9;
(S)-Norleucine-d9

[1]14]

Molecular Formula CeHaDaNO2 [1][5]
Molecular Weight 140.23 g/mol [11[4115]
Appearance White to off-white solid powder  [1]
Purity >99% [4]
Solubility - DMSO: 10 mM- Water: 16 g/L C14106]

at 23°C (unlabeled form)

Storage (Powder)

- -20°C: 3 years- 4°C: 2 years

[1]141[5]

Storage (In Solvent)

- -80°C: 6 months- -20°C: 1

month

[5]

Experimental Workflow

The general workflow for preparing L-Norleucine-d9 stock solutions involves weighing the

compound, dissolving it in an appropriate solvent, sterilization, and proper storage.
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Preparation
1. Weigh L-Norleucine-d9
in a sterile tube
2. Select Solvent
(e.q., Sterile Water, PBS, or DMSO)

3. Add Solvent & Dissolve
(Vortex/Sonicate)

- J

/Processin%& Storage\
4. Sterile Filter
(0.22 pm filter)

5. Aliquot Solution
into cryovials

6. Store Aliquots
(-20°C or -80°C)
- J

Click to download full resolution via product page
Caption: Workflow for L-Norleucine-d9 stock solution preparation.

Experimental Protocols

Two primary protocols are provided below based on the intended application and required
solvent. Always use high-purity solvents and sterile techniques to avoid contamination.
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Protocol 1: Preparation of Aqueous Stock Solution (e.g.,
10 mM in PBS)

This protocol is suitable for most cell culture and biological applications where an aqueous,
buffered solution is required.

Materials:

L-Norleucine-d9 powder

» Sterile Phosphate-Buffered Saline (PBS), pH 7.4
 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile microcentrifuge tubes or cryovials

e Analytical balance

» Vortex mixer and/or sonicator

 Sterile syringe filters (0.22 pum pore size)

o Pipettes and sterile tips

Procedure:

o Calculate Required Mass: Determine the mass of L-Norleucine-d9 powder needed to
achieve the desired concentration.

o Formula: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular
Weight (140.23 mg/mmol) / 1000

o Example (for 10 mL of 10 mM stock): Mass = 10 mL x 10 mmol/L x 140.23 mg/mmol /
1000 = 14.023 mg

» Weighing: Tare a sterile conical tube on an analytical balance. Carefully weigh the calculated
amount of L-Norleucine-d9 powder directly into the tube.
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o Dissolution:
o Add approximately 80% of the final required volume of sterile PBS to the tube.
o Cap the tube securely and vortex thoroughly for 2-3 minutes.

o If the powder does not fully dissolve, place the tube in a sonicator bath for 5-10 minutes,
or until the solution is clear. L-Norleucine is an aliphatic amino acid and may require gentle
warming or sonication to fully dissolve in aqueous buffers.[7]

e Final Volume Adjustment: Once the solute is fully dissolved, add sterile PBS to reach the
final desired volume. Invert the tube several times to ensure homogeneity.

 Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 um sterile filter to the
syringe tip and dispense the solution into a new sterile conical tube. This step is crucial for
applications requiring sterile conditions.

» Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 uL or 500 pL)
in sterile cryovials or microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5] Avoid repeated freeze-thaw cycles.[7]

Protocol 2: Preparation of DMSO Stock Solution (e.g., 10
mM)

This protocol is intended for experiments where a small volume of a concentrated organic stock
is added to a larger aqueous volume, or for specific chemical assays.

Materials:

e L-Norleucine-d9 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, chemical-resistant vials (e.g., glass or polypropylene)

Analytical balance

Vortex mixer

Pipettes and sterile, chemical-resistant tips
Procedure:

o Calculate Required Mass: Use the same calculation as in Protocol 1. For 1 mL of a 10 mM
stock, 1.4023 mg of L-Norleucine-d9 is required.

e Weighing: Tare a sterile, dry vial on an analytical balance. Carefully weigh the calculated
amount of L-Norleucine-d9 powder into the vial.

 Dissolution:
o Add the final required volume of anhydrous DMSO to the vial.

o Cap the vial tightly and vortex at room temperature until the powder is completely
dissolved. The solubility of L-Norleucine-d9 in DMSO is reported to be at least 10 mM.[4]

 Aliquoting and Storage:
o Dispense into small, single-use aliquots in appropriate chemical-resistant vials.
o Label each aliquot clearly.

o Store the DMSO stock solution at -20°C or -80°C, protected from light and moisture.[5]
Ensure vials are tightly sealed to prevent water absorption by the DMSO.

Safety and Handling Precautions

e L-Norleucine-d9 is intended for research use only.[1][5]
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o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat, when handling the powder and solvents.

» Handle DMSO with care in a well-ventilated area, as it can facilitate the absorption of other
chemicals through the skin.

o Refer to the Safety Data Sheet (SDS) provided by the supplier for complete safety and
handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12412431?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/l-norleucine-d9.html
https://en.wikipedia.org/wiki/Norleucine
https://go.drugbank.com/drugs/DB04419
https://shop.lucerna-chem.ch/6982082/l-norleucine-d9
https://shop.lucerna-chem.ch/6982082/l-norleucine-d9
https://file.medchemexpress.com/batch_PDF/HY-Y0017S/L-Norleucine-d9-DataSheet-MedChemExpress.pdf
https://www.fishersci.ca/shop/products/l-norleucine-99-4/p-3776601
https://www.researchgate.net/post/How-to-prepare-and-store-Amino-acid-stock-solution
https://www.benchchem.com/product/b12412431#how-to-prepare-l-norleucine-d9-stock-solutions
https://www.benchchem.com/product/b12412431#how-to-prepare-l-norleucine-d9-stock-solutions
https://www.benchchem.com/product/b12412431#how-to-prepare-l-norleucine-d9-stock-solutions
https://www.benchchem.com/product/b12412431#how-to-prepare-l-norleucine-d9-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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